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Compound of Interest

3-Chloropyridine-2-
Compound Name:

carboxaldehyde
CAS No.: 206181-90-0
Cat. No.: B112261

Get Quote

\ J

Disclaimer: This document provides a comprehensive overview of the available toxicological
information for 3-Chloropyridine-2-carboxaldehyde. It is important to note that publicly
available, in-depth toxicological studies specifically for this compound are limited. Therefore,
this guide supplements available data with information from structurally related compounds,
such as 3-chloropyridine, 2-chloropyridine, and other pyridine derivatives, to provide a more
complete, albeit extrapolated, profile. All data derived from analogue compounds are clearly
indicated.

Chemical and Physical Properties

3-Chloropyridine-2-carboxaldehyde is an organic compound that serves as an intermediate
in the synthesis of pharmaceuticals and agrochemicals.[1] Its reactivity is largely determined by
the chloro, pyridine, and aldehyde functional groups.[1]
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Property Value Reference
CAS Number 206181-90-0 [2]
Molecular Formula CeH4CINO [1]
Molecular Weight 141.56 g/mol [1]
Appearance Typically a solid [1]
Limited solubility in water;
- soluble in common organic
Solubility [1]

solvents like ethanol and

dichloromethane.

Hazard Identification and Classification

Based on available Safety Data Sheets (SDS), 3-Chloropyridine-2-carboxaldehyde is

classified as a hazardous substance.

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 ]

skin

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation

Source: ChemicalBook Safety Data Sheet[2]

Acute Toxicity
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No specific LD50 or LC50 values from dedicated studies on 3-Chloropyridine-2-

carboxaldehyde are publicly available. However, data from closely related analogues provide

an indication of its potential acute toxicity.

Compound Test Route Species Value Reference
0_
Chloropyridin ~ LD50 Oral Mouse 100 mg/kg [3]
e
LD50 Dermal Rabbit 64 mg/kg [3]
3 1000 mg/kg
- (Based on
Chloropyridin ~ LD50 Dermal [4]
structural
e
analogs)
10000 mg/m3
) (Based on
LC50 Inhalation [4]
structural
analogs)
Pyridine-2- Harmful if
carboxaldehy Oral swallowed
de (Category 4)
Fatal if
Inhalation inhaled
(Category 2)

The primary target organ for acute toxicity of chloropyridines appears to be the liver, with

observed effects including hemorrhagic necrosis.[3]

Genotoxicity and Mutagenicity

There is no specific genotoxicity data for 3-Chloropyridine-2-carboxaldehyde. However,

studies on its parent compound, 3-chloropyridine, suggest a potential for genotoxicity.

o 3-Chloropyridine is suspected of causing genetic defects.[4]
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e Mutagenic effects for 3-chloropyridine have been observed in a mouse lymphocyte
micronucleus test.[4]

e In cultured V3 cells, 3-chloropyridine showed a dose-dependent increase in chromosomal
aberrations.[5]

o Conversely, 3-chloropyridine did not show mutagenic activity in the Salmonella/microsome
(Ames) assay.[5]

e 0-Chloropyridine was mutagenic in Salmonella typhimurium strains TA97, TA98, TA100, and
TA102 with metabolic activation.[3]

The aldehyde group itself is a reactive moiety that can form adducts with DNA, potentially
leading to mutagenic events.[6]

Experimental Protocols

A standard battery of tests is typically used to assess genotoxicity.

Ames Test (Bacterial Reverse Mutation Assay) This test uses several strains of Salmonella
typhimurium with mutations in the histidine operon, rendering them unable to synthesize
histidine. The test substance is incubated with the bacterial strains, with and without a
metabolic activation system (S9 fraction from rat liver). Mutagenic substances will cause
reverse mutations, allowing the bacteria to grow on a histidine-free medium. The number of
revertant colonies is counted and compared to a negative control.

In Vitro Micronucleus Test Cultured mammalian cells (e.g., human peripheral blood
lymphocytes, CHO, V79) are exposed to the test substance. After treatment, the cells are
allowed to complete mitosis. Cytokinesis is blocked, typically using cytochalasin B, resulting in
binucleated cells. Micronuclei, which are small nuclei containing chromosome fragments or
whole chromosomes that were not incorporated into the main nuclei during cell division, are
scored in these binucleated cells. An increase in the frequency of micronucleated cells
indicates clastogenic (chromosome breaking) or aneugenic (chromosome loss) potential.

In Vivo Micronucleus Test Rodents (usually rats or mice) are administered the test substance,
typically via oral gavage or intraperitoneal injection. Bone marrow or peripheral blood is
collected at specific time points after exposure. The frequency of micronucleated polychromatic
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erythrocytes (immature red blood cells) is determined. A significant increase in micronucleated
cells in treated animals compared to controls indicates that the substance or its metabolites can
induce chromosomal damage in vivo.[7]

Carcinogenicity

No carcinogenicity studies for 3-Chloropyridine-2-carboxaldehyde or its close analogues
were identified in the available literature.[3] Its potential for genotoxicity, as suggested by data
on 3-chloropyridine, would be a factor for consideration in assessing its carcinogenic potential.

Reproductive and Developmental Toxicity

There are no specific reproductive or developmental toxicity studies for 3-Chloropyridine-2-
carboxaldehyde. A study on the structurally related compound 3-cyanopyridine in rats
provides some insight into the potential effects of this class of compounds.

General Toxicity: Liver damage was observed in male rats at 230 mg/kg/day and in females
at =5 mg/kg/day.[8][9]

e Reproductive Toxicity: At 180 mg/kg/day, effects on estrous cycles, corpora lutea, and
implantations were noted.[3][9]

o Developmental Toxicity: Delayed initiation of delivery, dystocia, and death of pregnant
females were observed at 180 mg/kg/day.[8][9]

» No-Observed-Adverse-Effect Level (NOAEL): The NOAEL for reproductive/developmental
toxicity was determined to be 30 mg/kg/day.[8][9]

Experimental Protocols

Reproductive and Developmental Toxicity Screening Test (e.g., OECD TG 421) This screening
test provides preliminary information on potential effects on male and female reproductive
performance and on the development of offspring. Male and female rats are dosed with the test
substance for a period before mating, during mating, and for females, throughout gestation and
early lactation.[8][9] Endpoints evaluated include:

o Parental animals: Clinical observations, body weight, food consumption, estrous cycles,
mating and fertility indices, and gross necropsy.
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o Offspring: Number of live and dead pups, pup viability, sex ratio, and pup body weights
during early lactation.

Signaling Pathways and Metabolism
Metabolism

Specific metabolic pathways for 3-Chloropyridine-2-carboxaldehyde have not been
elucidated. However, based on its structure, two primary metabolic routes are likely:

o Oxidation of the Aldehyde Group: Aldehydes are primarily metabolized by aldehyde
dehydrogenases (ALDHS) to the corresponding carboxylic acids.[10] This is generally a
detoxification pathway.

o Metabolism of the Chloropyridine Ring: Chlorinated aromatic compounds can undergo
metabolism, including N-oxidation and displacement of the chlorine atom, potentially through
glutathione conjugation.[11]

Potential Metabolic Pathway

3-Chloropyridine-2-carboxaldehyde

Oxidation Conjugation

Glutathione S-transferase (GST)

Aldehyde
Dehydrogenase (ALDH)

3-Chloropyridine-2-carboxylic acid

(Detoxification Product) CUNER DS

Click to download full resolution via product page

Potential metabolic pathways for 3-Chloropyridine-2-carboxaldehyde.
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Toxicological Assessment Workflow

The assessment of a chemical's toxicological profile, particularly its genotoxic potential, follows
a structured workflow. This typically begins with in vitro assays and proceeds to in vivo studies
if positive results are found.

Toxicological Assessment Workflow

Test Chemical

In Vitro Genotoxicity Assays
(e.g., Ames Test, Mouse Lymphoma Assay)

Results |Results

Negative

In Vivo Genotoxicity Assays
(e.g., Micronucleus Test, Comet Assay)

Negative Positive

Risk Assessment

Click to download full resolution via product page
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A typical workflow for the assessment of genotoxic potential.

Conclusion

The toxicological profile of 3-Chloropyridine-2-carboxaldehyde is not well-defined by specific
studies. Based on its chemical structure and data from related compounds, it is classified as
harmful if swallowed, inhaled, or in contact with skin, and is an irritant to the skin, eyes, and
respiratory system.[2] Data from analogues suggest a potential for genotoxicity and, at high
doses, reproductive and developmental effects.[4][8][9] The aldehyde functional group implies
a potential for reaction with biological macromolecules, and metabolism is likely to proceed via
oxidation to the corresponding carboxylic acid. A comprehensive toxicological evaluation,
including a standard battery of genotoxicity tests and acute toxicity studies, would be
necessary to fully characterize the risk associated with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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